Cas no 1369884-30-9 (2-Fluoro-1-isopropoxy-3-methylbenzene)

• Product Name: 2-Fluoro-1-isopropoxy-3-methylbenzene
• CAS No: 1369884-30-9
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 5074539
• Update Time: 2025-05-21

2-Fluoro-1-isopropoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1-isopropoxy-3-methylbenzene

• Inchi： 1S/C10H13FO/c1-7(2)12-9-6-4-5-8(3)10(9)11/h4-7H,1-3H3
• InChI Key： KJZVESYOJDXPCY-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Fluoro-1-isopropoxy-3-methylbenzene

2-Fluoro-1-isopropoxy-3-methylbenzene (CAS No. 1369884-30-9)

2-Fluoro-1-isopropoxy-3-methylbenzene, also known by its CAS registry number CAS No. 1369884-30-9, is a versatile aromatic compound with a unique structure that makes it highly valuable in various chemical applications. This compound is characterized by its benzene ring substituted with three distinct groups: a fluorine atom at the 2-position, an isopropoxy group at the 1-position, and a methyl group at the 3-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 2-fluoro-1-isopropoxy-3-methylbenzene typically involves multi-step organic reactions, often utilizing Friedel-Crafts alkylation or acylation followed by substitution reactions to introduce the desired substituents. The choice of reagents and reaction conditions plays a critical role in achieving high yields and purity. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for synthesizing this compound, aligning with the growing demand for sustainable chemical processes.

In terms of applications, 2-fluoro-1-isopropoxy-3-methylbenzene finds extensive use in the pharmaceutical industry as an intermediate in drug discovery and development. Its fluorine atom contributes to bioisosteric replacements, enhancing drug potency and selectivity. Additionally, the isopropoxy group provides opportunities for further functionalization, enabling the creation of complex molecular architectures required for modern therapeutics.

Recent studies have highlighted the potential of 2-fluoro-1-isopropoxy-3-methylbenzene as a building block in materials science, particularly in the synthesis of advanced polymers and organic semiconductors. The methyl group enhances the molecule's hydrophobicity, making it suitable for applications in water-repellent coatings and high-performance materials. Furthermore, its electronic properties make it a promising candidate for use in organic electronics, such as OLEDs and photovoltaic devices.

The toxicological profile of CAS No. 1369884-30-9 has been extensively studied to ensure its safe handling and use in industrial settings. Research indicates that exposure to this compound should be minimized due to its potential effects on cellular systems, particularly in vitro studies showing moderate cytotoxicity under certain conditions. However, further investigations are ongoing to fully understand its long-term health implications and establish safe exposure limits.

In conclusion, 2-fluoro-1-isopropoxy-3-methylbenzene (CAS No. 1369884-30-9) stands out as a multifaceted compound with significant potential across diverse fields. Its unique structure, coupled with advancements in synthetic methodologies and application development, positions it as a key player in modern chemical innovation. As research continues to uncover new uses and optimize its properties, this compound is poised to play an increasingly important role in both academic and industrial contexts.